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Compound of Interest

Compound Name: Behenoyl! chloride

Cat. No.: B1275730

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for
Behenoyl chloride (CAS 21132-76-3), also known as Docosanoyl chloride. The following
sections detail the hazards, safe handling protocols, and emergency procedures associated
with this long-chain acyl chloride, compiled to ensure the safety of laboratory and research
personnel. Due to the limited availability of comprehensive toxicological data for this specific
compound, this guide also incorporates information from structurally related acyl chlorides to
provide a thorough overview of potential hazards.

Chemical Identification and Physical Properties

Behenoyl chloride is a long-chain saturated acyl chloride. Its extended hydrocarbon tail
renders it a waxy solid at room temperature, distinguishing its physical state from the more
commonly known liquid acyl chlorides.
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Property Value Source(s)

Docosanoyl chloride, Behenic

Synonyms 1
ynony acid chloride ]
CAS Number 21132-76-3 [1]
Molecular Formula C22H43CIO [1]
Molecular Weight 359.03 g/mol [1]
Waxy Solid (inferred from long
Appearance _
alkyl chain)
N ) 390.1 °C at 760 mmHg
Boiling Point . [2][3]
(Predicted)
Density 0.897 g/cm?3 (Predicted) [2]
Flash Point 194.7 °C (Predicted) [2]
Storage Temperature -20°C [2]

Hazard Identification and GHS Classification

Behenoyl chloride is classified as a corrosive substance. The primary hazards are associated
with its reactivity, particularly with water and other nucleophiles, and its ability to cause severe
damage to tissues upon contact.

GHS Pictogram:

 corrosion GHSO05: Corrosion

Signal Word:Danger

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[4]

o H318: Causes serious eye damage.[4]
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Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

e P304+P340: IF INHALED: Toimetada kannatanu véarske dhu katte ja asetada mugavasse
puhkeasendisse, mis vdéimaldab kergesti hingata.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[4]

It should be noted that the toxicological properties of Behenoyl chloride have not been
thoroughly investigated.[4] As with other acyl chlorides, it is expected to be a lachrymator (a
substance that irritates the eyes and causes tears).[5]

Reactivity and Stability

The reactivity of Behenoyl chloride is dominated by the electrophilic nature of the carbonyl
carbon, making it susceptible to nucleophilic attack.

» Reactivity with Water: Behenoyl chloride reacts with water, and even atmospheric moisture,
in an exothermic reaction to hydrolyze into behenic acid and corrosive hydrogen chloride
(HCI) gas.[6][7] This reaction is a primary safety concern.

e Incompatible Materials: Avoid contact with strong bases, alcohols, amines, and strong
oxidizing agents.[8] Reaction with these substances can be vigorous and exothermic.

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, Behenoyl
chloride can produce toxic and corrosive fumes, including carbon oxides and hydrogen
chloride gas.[9][10]
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Behenoyl Chloride Reactivity Pathway
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Caption: Reactivity of Behenoyl Chloride with common nucleophiles.

Safe Handling and Storage

Due to its corrosive and water-reactive nature, strict protocols must be followed when handling
and storing Behenoyl chloride.

Engineering Controls:

 All manipulations of Behenoyl chloride should be conducted in a certified chemical fume
hood to control exposure to dust and potential HCI gas release.[11][12]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[13]

Personal Protective Equipment (PPE):
o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[11]

o Skin Protection: A flame-retardant lab coat, full-length pants, and closed-toe shoes are
required. Wear chemical-resistant gloves (e.qg., nitrile or neoprene).[11]
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o Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved
respirator with an appropriate cartridge for acid gases and organic vapors should be used.[9]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[11]

Keep containers tightly sealed to prevent contact with moisture.[11]

Store in a designated corrosives cabinet.

Given its predicted low storage temperature of -20°C, ensure it is stored in a freezer suitable
for chemical storage.[2]

Experimental Protocol: General Handling of a Solid
Acyl Chloride

As Behenoyl chloride is a solid, this generalized protocol outlines the safe handling
procedures.
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Workflow for Handling Solid Behenoyl Chloride
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Caption: Step-by-step workflow for the safe handling of Behenoyl Chloride.
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Methodology:

o Preparation: Before handling, ensure all necessary engineering controls are functioning and
all required PPE is available and in good condition.

« Inert Environment: For reactions sensitive to moisture, handle Behenoyl chloride under an
inert atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk techniques.

o Dispensing: As Behenoyl chloride is a solid, carefully open the container in the fume hood.
Use a clean, dry spatula to weigh the desired amount. Avoid creating and inhaling dust.

» Addition to Reaction: Add the solid Behenoyl chloride to the reaction vessel, which should
contain an anhydrous solvent. The addition may be exothermic, so control of the reaction
temperature is crucial.

e Quenching and Disposal: Unused or waste Behenoyl chloride should be quenched
carefully. This can be done by slowly adding it to a stirred, cooled vessel containing a
suitable alcohol like isopropanol. After the reaction is complete, the acidic mixture should be
neutralized with a weak base (e.g., sodium bicarbonate solution) before disposal as
hazardous waste according to institutional guidelines. Never add water directly to quench an
acyl chloride.

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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First Aid Decision Pathway for Behenoyl Chloride Exposure
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Caption: First aid procedures for different routes of exposure to Behenoyl Chloride.

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[4]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[10]

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if it can be done safely. Seek immediate
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medical attention.[4]

e Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[4]

Spill Response:
o Evacuate the area and restrict access.
o Wear full PPE, including respiratory protection.

o Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use
combustible materials.

o Collect the absorbed material into a sealed container for hazardous waste disposal.

o Ventilate the area and decontaminate the spill surface. Do not use water for cleanup.

Toxicological and Ecological Information

o Toxicology: There is a lack of specific toxicological data for Behenoyl chloride.[4] However,
due to its corrosive nature, it is expected to be harmful if swallowed, inhaled, or absorbed
through the skin.

» Ecotoxicity: No specific data is available. Due to its reaction with water to form behenic acid
and HCI, a significant release into an aquatic environment would likely lower the pH and be
harmful to aquatic life.

This guide is intended for use by trained professionals and should be used in conjunction with
a comprehensive risk assessment for any specific laboratory procedure. Always consult the
most up-to-date Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Behenoyl Chloride: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275730#behenoyl-chloride-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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